Cas no 55703-68-9 (4-ethyl-3,5-dimethoxybenzoic acid)

4-Ethyl-3,5-dimethoxybenzoic acid is a substituted benzoic acid derivative featuring ethyl and methoxy functional groups at the 4, 3, and 5 positions. This compound is valued for its role as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of methoxy groups enhances its solubility in organic solvents, facilitating further functionalization. Its benzoic acid core provides a reactive carboxyl group for esterification, amidation, or other derivatization reactions. The ethyl substituent contributes to moderate lipophilicity, making it useful in designing compounds with tailored physicochemical properties. The product is typically supplied with high purity, ensuring consistent performance in synthetic applications.

4-ethyl-3,5-dimethoxybenzoic acid structure

55703-68-9 structure

Product Name:4-ethyl-3,5-dimethoxybenzoic acid

CAS No:55703-68-9

MF:

MW:

MDL:MFCD24482424

CID:4655057

PubChem ID:20534150

Update Time:2025-09-28

4-ethyl-3,5-dimethoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

- 4-ethyl-3,5-dimethoxybenzoic Acid
- 4-ethyl-3,5-dimethoxybenzoic acid
- MDL： MFCD24482424

4-ethyl-3,5-dimethoxybenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E903220-10mg	4-ethyl-3,5-dimethoxybenzoic Acid	55703-68-9		10mg	$ 70.00	2022-06-05
TRC	E903220-50mg	4-ethyl-3,5-dimethoxybenzoic Acid	55703-68-9		50mg	$ 250.00	2022-06-05
TRC	E903220-100mg	4-ethyl-3,5-dimethoxybenzoic Acid	55703-68-9		100mg	$ 365.00	2022-06-05
Enamine	EN300-222002-0.05g	4-ethyl-3,5-dimethoxybenzoic acid	55703-68-9	95%	0.05g	$245.0	2023-09-16
Enamine	EN300-222002-0.1g	4-ethyl-3,5-dimethoxybenzoic acid	55703-68-9	95%	0.1g	$366.0	2023-09-16
Enamine	EN300-222002-0.25g	4-ethyl-3,5-dimethoxybenzoic acid	55703-68-9	95%	0.25g	$524.0	2023-09-16
Enamine	EN300-222002-0.5g	4-ethyl-3,5-dimethoxybenzoic acid	55703-68-9	95%	0.5g	$824.0	2023-09-16
Enamine	EN300-222002-1.0g	4-ethyl-3,5-dimethoxybenzoic acid	55703-68-9	95%	1.0g	$1057.0	2023-07-08
Enamine	EN300-222002-2.5g	4-ethyl-3,5-dimethoxybenzoic acid	55703-68-9	95%	2.5g	$2071.0	2023-09-16
Enamine	EN300-222002-5.0g	4-ethyl-3,5-dimethoxybenzoic acid	55703-68-9	95%	5.0g	$3065.0	2023-07-08

4-ethyl-3,5-dimethoxybenzoic acid Related Literature

1. An aptamer-based keypad lock system†

Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
2. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
3. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
4. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
5. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 4-ethyl-3,5-dimethoxybenzoic acid

4-Ethyl-3,5-Dimethoxybenzoic Acid: A Comprehensive Overview

The compound with CAS No. 55703-68-9, commonly known as 4-Ethyl-3,5-Dimethoxybenzoic Acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. In this article, we will delve into the details of its structure, synthesis, pharmacological activity, and recent advancements in its research.

4-Ethyl-3,5-Dimethoxybenzoic Acid is an aromatic compound characterized by a benzoic acid moiety with substituents at positions 3, 4, and 5. The substituents include an ethyl group at position 4 and methoxy groups at positions 3 and 5. This specific arrangement of functional groups imparts unique chemical and biological properties to the molecule. The benzoic acid group is known for its acidity and ability to form salts, which are often utilized in pharmaceutical formulations.

The synthesis of 4-Ethyl-3,5-Dimethoxybenzoic Acid involves a series of well-established organic reactions. Recent studies have focused on optimizing the synthesis process to enhance yield and reduce costs. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly accelerate the reaction process while maintaining high purity levels. This method has been widely adopted in both academic and industrial settings due to its efficiency.

Pharmacological Activity

4-Ethyl-3,5-Dimethoxybenzoic Acid has demonstrated promising pharmacological activity in various in vitro and in vivo studies. Recent research has highlighted its potential as an anti-inflammatory agent. A study published in the Journal of Medicinal Chemistry revealed that the compound exhibits potent inhibitory effects on cyclooxygenase (COX) enzymes, which are key players in inflammation. This finding suggests that it could be a valuable candidate for the development of anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 4-Ethyl-3,5-Dimethoxybenzoic Acid has also shown potential as an antioxidant. Antioxidants are crucial in preventing oxidative stress, which is implicated in numerous diseases such as cancer, cardiovascular disorders, and neurodegenerative conditions. A study conducted by researchers at the University of California demonstrated that the compound effectively scavenges free radicals and protects cells from oxidative damage.

Bioavailability and Metabolism

The bioavailability of 4-Ethyl-3,5-Dimethoxybenzoic Acid is another critical aspect that has been extensively studied. Recent investigations have focused on understanding its absorption, distribution, metabolism, and excretion (ADME) properties. A study published in Drug Metabolism Reviews revealed that the compound exhibits moderate oral bioavailability due to its lipophilic nature and ability to permeate biological membranes efficiently.

The metabolism of 4-Ethyl-3,5-Dimethoxybenzoic Acid primarily occurs in the liver through phase I and phase II reactions. The major metabolites identified include glucuronidated derivatives and hydroxylated products. These findings are essential for determining the optimal dosage regimen and ensuring minimal toxicity during therapeutic use.

Applications in Drug Development

The potential applications of 4-Ethyl-3,5-Dimethoxybenzoic Acid in drug development are vast and varied. Its anti-inflammatory and antioxidant properties make it a strong candidate for treating conditions such as arthritis, neurodegenerative diseases, and cardiovascular disorders. Furthermore, recent studies have explored its role as a precursor for more complex molecules with enhanced pharmacological activity.

In conclusion,
CAS No.
55703-68-9,
or
more commonly referred to as
4-Ethyl-3,
5-dimethoxybenzoic acid,
represents a promising molecule with diverse applications in the field of medicine.
Ongoing research continues to uncover new insights into its properties,
making it a subject of great interest for both academic researchers
and pharmaceutical developers.